Cas no 1194722-57-0 (4-(3-chloro-4-methoxyphenyl)but-3-en-2-one)

• Product Name: 4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
• CAS No: 1194722-57-0
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 6413239
• PubChem ID: 65021560
• Update Time: 2024-01-16

4-(3-chloro-4-methoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-methoxyphenyl)but-3-en-2-one
• EN300-1984825
• 1194722-57-0

• Inchi： 1S/C11H11ClO2/c1-8(13)3-4-9-5-6-11(14-2)10(12)7-9/h3-7H,1-2H3/b4-3+
• InChI Key： HVGWHCUYDSRQHN-ONEGZZNKSA-N
• SMILES： ClC1=C(C=CC(/C=C/C(C)=O)=C1)OC

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives